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Cat. No.: B1436191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mitoridine is a naturally occurring indole alkaloid isolated from the plant Rauwolfia vomitoria.

This technical guide provides a summary of the currently available information on its chemical

structure and properties. Despite extensive searches of scientific literature and chemical

databases, detailed information regarding the total synthesis pathway, specific experimental

protocols for its synthesis, and its involvement in biological signaling pathways remains elusive.

This document consolidates the known data and clearly delineates the areas where information

is currently unavailable.

Chemical Structure and Properties
Mitoridine is classified as a dihydroindole alkaloid. Its fundamental chemical and physical

properties are summarized in the table below. The chemical structure has been determined

through spectroscopic analysis, and its connectivity is represented by the provided SMILES

string.

Table 1: Chemical and Physical Properties of Mitoridine
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Property Value Source

CAS Number 3911-19-1 [1]

Chemical Formula C₂₀H₂₂N₂O₂ [1]

Molecular Weight 322.4 g/mol [1]

SMILES

CC=C1CN2C3CC1C4C2CC5(

C3N(C6=C5C=CC=C6O)C)C4

=O

[1]

Natural Source Rauwolfia vomitoria Multiple sources

Alkaloid Class Dihydroindole Multiple sources

Diagram 1: 2D Chemical Structure of Mitoridine

A 2D chemical structure diagram of Mitoridine would be placed here.
Due to the complexity of the molecule, generating an accurate and clear
diagram using DOT language from the SMILES string is not feasible.

Chemical drawing software is recommended for this purpose.
The SMILES string is: CC=C1CN2C3CC1C4C2CC5(C3N(C6=C5C=CC=C6O)C)C4=O
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Caption: A placeholder for the 2D chemical structure of Mitoridine.

Synthesis Pathway
As of the date of this document, a total synthesis pathway for Mitoridine has not been reported

in publicly accessible scientific literature. The compound is known as a natural product isolated

from Rauwolfia vomitoria. The biosynthesis of complex indole alkaloids in Rauwolfia species is

known to originate from tryptophan and secologanin, proceeding through strictosidine as a key

intermediate. However, the specific enzymatic steps leading to the formation of Mitoridine from

these precursors have not been elucidated.

Diagram 2: Generalized Biosynthetic Precursors of Indole Alkaloids
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Caption: Generalized biosynthetic origin of indole alkaloids.

Experimental Protocols
Consistent with the lack of a published total synthesis, there are no detailed experimental

protocols for the chemical synthesis of Mitoridine available in the scientific literature.

Protocols for the isolation of alkaloids from Rauwolfia vomitoria are available in various

publications. These generally involve the extraction of plant material (e.g., root bark) with a

solvent, followed by acid-base extraction to separate the alkaloid fraction, and subsequent

chromatographic techniques (e.g., column chromatography, HPLC) to isolate individual

compounds. However, a specific, detailed protocol for the isolation of Mitoridine with

quantitative data such as yield and purity has not been found.
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Signaling Pathways and Biological Activity
There is a significant gap in the understanding of the biological activity and mechanism of

action of Mitoridine. While it is known to be an alkaloid from a medicinally important plant

genus, its specific molecular targets and effects on cellular signaling pathways have not been

reported in the available literature.

Conclusion
Mitoridine is a structurally identified natural product from Rauwolfia vomitoria. While its basic

chemical properties are known, there is a notable absence of information regarding its

chemical synthesis and biological function. This presents an opportunity for future research in

the fields of natural product synthesis, medicinal chemistry, and pharmacology. The

development of a total synthesis would not only provide access to this molecule for further

study but also potentially open avenues for the creation of novel analogs with therapeutic

potential. Furthermore, investigation into its biological activity is warranted to understand its

potential role and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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